Cas no 1160264-95-8 (2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride
• CAS No: 1160264-95-8
• MF: C₁₇H₁₁Cl₂NO
• MW: 316.181342363358
• MDL: MFCD03421091
• CID: 4682661
• Update Time: 2025-06-07

2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196947
• BBL014538
• R7031
• 4-quinolinecarbonyl chloride, 2-(4-chlorophenyl)-3-methyl-
• 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421091
• Inchi： 1S/C17H11Cl2NO/c1-10-15(17(19)21)13-4-2-3-5-14(13)20-16(10)11-6-8-12(18)9-7-11/h2-9H,1H3
• InChI Key： OFSZQPMIOWCWIF-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2N=C(C2C=CC(=CC=2)Cl)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride

Introduction to 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride (CAS No. 1160264-95-8)

2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride (CAS No. 1160264-95-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The compound is a derivative of quinoline, a heterocyclic aromatic organic compound, and contains a chlorophenyl and methyl substituent, as well as a carbonyl chloride functional group. These structural elements contribute to its reactivity and potential biological activity.

The synthesis of 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride involves several steps, including the formation of the quinoline core and the subsequent introduction of the chlorophenyl and methyl groups. The final step involves the conversion of the carboxylic acid to the corresponding acid chloride, which is a common functional group in organic synthesis due to its high reactivity. This reactivity makes 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride an excellent starting material for various chemical reactions, particularly those involving nucleophilic substitution and condensation reactions.

In recent years, there has been increasing interest in the use of quinoline derivatives in medicinal chemistry due to their diverse biological activities. Quinoline-based compounds have been shown to exhibit a wide range of pharmacological properties, including antimalarial, anticancer, and anti-inflammatory activities. The presence of the chlorophenyl and methyl substituents in 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride can modulate these properties, making it a valuable intermediate for the synthesis of more complex molecules with enhanced biological activity.

One area where 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride has shown promise is in the development of anticancer drugs. Research has demonstrated that certain quinoline derivatives can selectively target cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. The carbonyl chloride functional group in 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride can be used to form amide bonds with various amino acids and peptides, leading to the creation of novel compounds with potential anticancer activity.

Beyond its applications in cancer research, 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride has also been explored for its antiviral properties. Studies have shown that quinoline derivatives can inhibit viral replication by interfering with viral enzymes or by enhancing host immune responses. The unique structure of 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride, particularly the presence of the chlorophenyl group, may contribute to its antiviral activity by enhancing its ability to interact with viral targets.

In addition to its therapeutic potential, 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride is also an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block for the preparation of quinazolinones, which are known for their diverse biological activities, including antitumor and anti-inflammatory effects. The versatility of this compound makes it a valuable tool in the hands of medicinal chemists and pharmaceutical researchers.

The safety and stability of 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride are important considerations in its use as a research chemical. While it is generally stable under standard laboratory conditions, care should be taken to avoid exposure to moisture and air, as these can lead to hydrolysis and degradation of the compound. Proper storage conditions, such as keeping it in a dry environment and under an inert atmosphere, are essential to maintain its integrity.

In conclusion, 2-(4-Chlorophenyl)-3-methylquinoline-4-carbonyl chloride (CAS No. 1160264-95-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in the development of novel therapeutic agents.